Cas no 1863254-92-5 ((8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanol)

• Product Name: (8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanol
• CAS No: 1863254-92-5
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 5152886
• Update Time: 2025-05-22

(8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanol

• Inchi： 1S/C12H22O2/c1-11(2)5-7-12(8-6-11)4-3-10(9-13)14-12/h10,13H,3-9H2,1-2H3
• InChI Key： HINOBRIOUPCAFY-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)(C)CC2)CCC1CO

Additional information on (8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanol

(8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanol: A Comprehensive Overview

The compound with CAS Registry Number 1863254-92-5, commonly referred to as (8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique spirocyclic structure, which consists of a 1,4-dioxane ring fused with a five-membered ring, creating a complex yet stable molecular framework. The presence of two methyl groups at the 8-position further enhances its structural complexity and functional diversity.

Recent advancements in synthetic methodologies have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as ring-closing metathesis and stereoselective oxidation. These methods not only ensure high yields but also allow for the fine-tuning of stereochemistry, which is critical for applications in drug discovery and advanced materials development. The ability to control the stereochemical outcome has been a focal point in recent research, with studies demonstrating the importance of chirality in modulating the compound's physical and chemical properties.

The structural uniqueness of (8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanol makes it an ideal candidate for exploring novel chemical reactions and catalytic processes. For instance, its spirocyclic architecture has been exploited in the development of enantioselective catalysts for asymmetric synthesis. Researchers have reported that this compound can act as a chiral ligand in transition-metal-catalyzed reactions, facilitating the formation of enantiopure products with high efficiency. This property has significant implications for the pharmaceutical industry, where the demand for chiral compounds is ever-increasing.

In addition to its catalytic applications, this compound has shown promise in the field of polymer science. Its ability to form supramolecular assemblies through non-covalent interactions such as hydrogen bonding and π–π stacking has led to its use in designing self-healing polymers and stimuli-responsive materials. Recent studies have highlighted its potential as a building block for creating dynamic covalent networks, which exhibit remarkable resilience and adaptability under varying environmental conditions.

The biological activity of (8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanol has also been a subject of intense research. Preclinical studies suggest that this compound exhibits potent antioxidant properties, making it a potential candidate for developing therapeutic agents against oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for exploring its role in cancer therapy.

From a sustainability perspective, the synthesis and application of this compound align with current trends toward green chemistry practices. Researchers have demonstrated that its production can be optimized using renewable feedstocks and energy-efficient reaction conditions, significantly reducing the environmental footprint associated with its manufacture.

In conclusion, (8,8-Dimethyl-1 oxaspiro[4 5]decan 2 yl)methanol stands out as a versatile and multifaceted molecule with applications spanning organic synthesis, catalysis, materials science, and biomedicine. Its unique structure and functional properties continue to inspire innovative research directions, underscoring its importance in advancing modern chemical sciences.